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Compound of Interest

Compound Name:
Ethyl glycylmethioninate

hydrochloride

Cat. No.: B3018954 Get Quote

Essential Safety and Handling Guide for Ethyl
Glycylmethioninate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals: Your Go-To Resource for

Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety and logistical information for handling Ethyl
glycylmethioninate hydrochloride (CAS No. 1397000-76-8). The following procedural

guidance is designed to ensure the safe handling, storage, and disposal of this compound,

minimizing risks and establishing a secure laboratory environment.

Physicochemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) for Ethyl glycylmethioninate
hydrochloride is not readily available, the following table summarizes its known properties and

hazard information. This data is crucial for understanding the risks and implementing

appropriate safety measures.[1][2]
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Property Value Source

IUPAC Name

ethyl 2-[(aminoacetyl)amino]-4-

(methylsulfanyl)butanoate;hydr

ochloride

[2]

CAS Number 1397000-76-8 [1]

Physical Form Solid [2]

Storage Temperature 2-8°C [2]

Storage Conditions Store under nitrogen [2]

Signal Word Warning [2]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following operational plan is mandatory to ensure the safety of all personnel

handling Ethyl glycylmethioninate hydrochloride.

Engineering Controls
Ventilation: All handling of Ethyl glycylmethioninate hydrochloride powder should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

minimize inhalation exposure.[3]

Eye Wash and Safety Shower: Ensure that a properly functioning eye wash station and

safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is required when handling Ethyl glycylmethioninate hydrochloride.
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PPE Category Specific Requirements Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when handling

larger quantities or if there is a

significant risk of splashing.

Protects against eye irritation

(H319) and potential splashes.

Skin Protection

A lab coat must be worn at all

times. Chemical-resistant

gloves (nitrile or neoprene) are

required. Gloves should be

inspected before use and

disposed of properly after

handling.

Prevents skin irritation (H315)

upon contact.

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator with a

particulate filter is

recommended.

Mitigates the risk of respiratory

tract irritation (H335).

Handling and Storage
Receiving and Storage: Upon receipt, visually inspect the container for any damage. The

compound should be stored in a tightly sealed container in a designated, cool, and dry area

at 2-8°C, under a nitrogen atmosphere.[2]

Weighing and Dispensing: Perform these tasks in a chemical fume hood to control dust. Use

appropriate tools to handle the solid material and avoid creating dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

General Hygiene: Avoid all personal contact, including inhalation.[4] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly with soap and water after handling the

chemical, even if gloves were worn.
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Accidental Release Measures
Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. The area should then be cleaned

with an appropriate solvent.

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and then collect the material as described for small

spills.

Do not let the product enter drains.[3]

Disposal Plan
Proper disposal of Ethyl glycylmethioninate hydrochloride and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste containing this chemical must be treated as hazardous

waste.

Container Disposal: Empty containers may retain product residue and should be disposed of

as hazardous waste. Do not reuse empty containers.

Disposal Method: Dispose of surplus and non-recyclable solutions by contacting a licensed

professional waste disposal service. All waste must be handled in accordance with local,

state, and federal regulations.[4]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Ethyl
glycylmethioninate hydrochloride in a laboratory setting.
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Preparation
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- Weighing in fume hood

- Solution preparation

Experimentation
- Conduct experiment

- Monitor reactions

Decontamination
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Waste Disposal
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- Label hazardous waste
- Store for pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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